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Abstract: This technical guide provides a comprehensive overview of 6-
Aminonicotinohydrazide, a pyridine derivative with significant potential in medicinal chemistry
and drug development. The document delineates the compound's chemical identity, including
its IUPAC name and structural properties. It further explores its synthesis, potential
mechanisms of action, and applications. Detailed experimental protocols and visual diagrams
are provided to support researchers, scientists, and drug development professionals in their
understanding and utilization of this compound.

Introduction and Chemical Identity

The field of medicinal chemistry is in constant pursuit of novel molecular entities that can serve
as scaffolds for the development of new therapeutic agents. Pyridine derivatives, in particular,
are a well-established class of heterocyclic compounds with a broad spectrum of biological
activities. This guide focuses on a specific, yet intriguing, member of this family: 6-
Aminonicotinohydrazide.

While the name "6-Aminonicotinohydrazide" is used, it is crucial to establish its precise
chemical identity through the standardized nomenclature of the International Union of Pure and
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Applied Chemistry (IUPAC). The core structure is a nicotinic acid (pyridine-3-carboxylic acid)
backbone, substituted with an amino group at the 6-position and a hydrazide functional group
at the 3-position.

IUPAC Name and Synonyms

The correct IUPAC name for the compound is 6-aminopyridine-3-carbohydrazide.

This nomenclature is derived from its parent molecule, nicotinic acid, which is pyridine-3-
carboxylic acid. The addition of a hydrazide group (-CONHNH2) at the 3-position and an amino
group (-NH2) at the 6-position of the pyridine ring leads to the systematic name.

Common synonyms and related compounds include:
e 6-Amino-3-pyridinecarboxylic acid hydrazide
e 6-Aminonicotinic acid hydrazide

It is important to distinguish this compound from similar structures such as 6-aminonicotinic
acid[1] and 6-aminonicotinamide[2], which possess a carboxylic acid and an amide group,
respectively, instead of a hydrazide.

Chemical Structure and Properties

The molecular structure of 6-Aminonicotinohydrazide is fundamental to its chemical behavior
and biological activity.

Property Value Source
Molecular Formula C6H8N40 Calculated
Molecular Weight 152.15 g/mol Calculated
CAS Number 42596-56-5 [3]

The presence of the pyridine ring, amino group, and hydrazide moiety imparts specific
characteristics to the molecule. The amino group is a key hydrogen bond donor and can be
protonated, influencing solubility and receptor interactions. The hydrazide group is a versatile
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functional group known for its ability to form stable complexes with metal ions and to participate
in various chemical reactions, including the formation of hydrazones.

Synthesis and Characterization

The synthesis of 6-Aminonicotinohydrazide typically starts from a more readily available
precursor, such as 6-aminonicotinic acid or its ester derivative. A common synthetic strategy
involves the conversion of the carboxylic acid or ester to the corresponding hydrazide.

Synthetic Workflow

A plausible synthetic route is outlined below. This multi-step process leverages standard
organic chemistry transformations.
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Step 1: Esterification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 6-Aminonicotinic acid | C6HE6N202 | CID 18496 - PubChem [pubchem.ncbi.nim.nih.gov]

2. 6-Aminonicotinamide | C6H7N30 | CID 9500 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. 6-AMINONICOTINOHYDRAZIDE | 42596-56-5 [amp.chemicalbook.com]

e To cite this document: BenchChem. [An In-Depth Technical Guide to 6-
Aminonicotinohydrazide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1302996/docs#an-in-depth-technical-guide-to-6-
aminonicotinohydrazide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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